N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]tetrahydro-2-furancarboxamide
Overview
Description
N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]tetrahydro-2-furancarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a potent inhibitor of certain enzymes and has been found to have a wide range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]tetrahydro-2-furancarboxamide involves its ability to bind to and inhibit the enzyme responsible for the production of a key signaling molecule in the body. This inhibition leads to a decrease in the levels of this signaling molecule, which can have a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]tetrahydro-2-furancarboxamide has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, reduce inflammation, and improve insulin sensitivity. It has also been found to have potential applications in the treatment of neurodegenerative diseases and cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]tetrahydro-2-furancarboxamide for lab experiments is its potency and specificity. It is a highly potent inhibitor of the enzyme it targets, and its specificity means that it does not interfere with other biochemical pathways. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]tetrahydro-2-furancarboxamide. One area of interest is its potential applications in the treatment of cancer and other diseases. Another area of interest is its potential use as a tool for studying the role of the signaling molecule it targets in various physiological processes. Additionally, further research is needed to fully understand the potential toxicity of this compound and to develop strategies for minimizing any potential harmful effects.
Scientific Research Applications
N-[3-cyano-4-(4-fluorophenyl)-5-methyl-2-thienyl]tetrahydro-2-furancarboxamide has been found to have a wide range of potential applications in scientific research. It is a potent inhibitor of certain enzymes, including the enzyme responsible for the production of a key signaling molecule in the body. This makes it a potentially useful tool for studying the role of this signaling molecule in various physiological processes.
properties
IUPAC Name |
N-[3-cyano-4-(4-fluorophenyl)-5-methylthiophen-2-yl]oxolane-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15FN2O2S/c1-10-15(11-4-6-12(18)7-5-11)13(9-19)17(23-10)20-16(21)14-3-2-8-22-14/h4-7,14H,2-3,8H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIIROSCBRNTALK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(S1)NC(=O)C2CCCO2)C#N)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15FN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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